BENGHE Safety Operating Guide

Check Availability & Pricing
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Compound of Interest

Compound Name: Fluvoxamine

Cat. No.: B1237835

The proper disposal of Fluvoxamine is a critical component of laboratory safety and
environmental responsibility. As a selective serotonin reuptake inhibitor (SSRI), Fluvoxamine
is a biologically active compound that requires careful handling from acquisition through
disposal.[1][2] Adherence to established protocols is essential to protect personnel and prevent
environmental contamination.

In the United States, the management and disposal of pharmaceutical waste are primarily
regulated by the Environmental Protection Agency (EPA) under the Resource Conservation
and Recovery Act (RCRA) and, in some cases, the Drug Enforcement Administration (DEA).[3]
[4] A key regulation, often referred to as Subpart P, provides healthcare-specific requirements
for managing hazardous waste pharmaceuticals and explicitly prohibits flushing them down
drains.[3]

Immediate Safety and Handling Precautions

Before disposal, laboratory personnel must be aware of the hazards associated with
Fluvoxamine. Appropriate personal protective equipment (PPE), including gloves, lab coats,
and eye protection, should be used when handling the compound. Engineering controls, such
as local exhaust ventilation, are recommended to control airborne powders.

Fluvoxamine Hazard Information
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Hazard Class GHS Code Description
Acute Toxicity (Oral) H302 Harmful if swallowed.
Acute Toxicity (Inhalation) H332 Harmful if inhaled.

. L Causes serious eye damage
Serious Eye Damage/Irritation H318 / H319 o
or irritation.

" . May cause respiratory
Specific Target Organ Toxicity H335

irritation.
Hazardous to the Aquatic H410 Very toxic to aquatic life with
Environment long lasting effects.

Step-by-Step Disposal Protocol for Fluvoxamine
Waste

This protocol outlines the essential steps for the safe disposal of Fluvoxamine from a
laboratory setting, ensuring compliance with regulatory standards.

Step 1: Waste Characterization and Segregation

« ldentify as Hazardous Waste: Due to its toxicity profile, Fluvoxamine waste, including pure
compound, contaminated labware (e.g., vials, pipettes, wipes), and solutions, should be
managed as hazardous chemical waste.

e Segregate Waste: Do not mix Fluvoxamine waste with non-hazardous solid waste (regular
trash) or other waste streams unless directed by your institution's Environmental Health and
Safety (EHS) office. Proper segregation is the foundation of a compliant waste management
program.

Step 2: Containerization

o Select Appropriate Containers: Use only containers that are compatible with chemical waste.
High-density polyethylene (HDPE) carboys or bottles are often preferred. The container must
have a secure, leak-proof lid. Never use beakers, flasks, or food-grade containers for waste
accumulation.
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Label Container Correctly: The waste container must be clearly labeled from the moment the
first drop of waste is added. The label must include:

The words "Hazardous Waste".

[e]

The full chemical name: "Fluvoxamine Waste".

o

[¢]

A clear description of the primary hazards (e.g., "Toxic," "Aquatic Hazard").

o

The date when waste was first added to the container (start date).

Step 3: Accumulation in a Satellite Accumulation Area
(SAA)

Designate an SAA: Store the hazardous waste container in a designated Satellite
Accumulation Area (SAA), which must be at or near the point of generation (i.e., in the same
lab where the waste is produced).

Keep Containers Closed: Waste containers must remain closed at all times, except when
actively adding waste. This prevents spills and the release of vapors.

Adhere to Volume Limits: Do not exceed the SAA storage limits. A maximum of 55 gallons of
hazardous waste may be stored in an SAA. For acutely toxic wastes (P-listed), the limit is
one quart.

Step 4: Arranging for Final Disposal

Prohibited Disposal Methods: Do not dispose of Fluvoxamine by flushing it down the sink or
toilet or by placing it in the regular trash. This practice is prohibited and can lead to
environmental contamination, as wastewater treatment facilities are not typically equipped to
remove such pharmaceutical compounds.

Contact EHS for Pickup: Once the waste container is full or you are nearing the
accumulation time limit, contact your institution's Environmental Health and Safety (EHS) or
equivalent department to arrange for a waste pickup.
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o Final Treatment: EHS will transport the waste to a central storage facility before it is collected
by a licensed hazardous waste disposal company. The required method of treatment for
hazardous pharmaceutical waste is typically incineration at a permitted facility.

Experimental Workflow & Disposal Logic

The following diagrams illustrate the decision-making process and procedural flow for the
proper disposal of Fluvoxamine in a laboratory environment.
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Caption: Workflow for the compliant disposal of Fluvoxamine waste.
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Caption: Key entities and their relationships in the disposal process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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